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Compound of Interest

Compound Name: 2-(Chloromethyl)naphthalene

Cat. No.: B1583795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
(chloromethyl)naphthalene (CAS No. 2506-41-4), a reactive organic compound utilized in

chemical synthesis, including as an intermediate in the production of pesticides and as a

reagent for introducing the 2-naphthylmethyl group into molecules.[1][2][3] Due to its hazardous

properties, a thorough understanding of its safety profile and strict adherence to handling

protocols are imperative for all personnel.

Chemical and Physical Properties
2-(Chloromethyl)naphthalene is a derivative of naphthalene with a chloromethyl substituent.

[4] It typically appears as a white to pale yellow solid or a colorless to pale yellow liquid with a

strong, pungent odor.[1][2] It is insoluble in water.[2]
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Property Value Reference

CAS Number 2506-41-4 [1]

Molecular Formula C₁₁H₉Cl [1]

Molecular Weight 176.64 g/mol [5]

Appearance
White to pale yellow solid or

colorless to pale yellow liquid
[1][3]

Odor Strong, pungent [2]

Solubility Insoluble in water [2]

Hazard Identification and Classification
2-(Chloromethyl)naphthalene is classified as a hazardous substance, primarily due to its

corrosive nature.[5]

Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage.[5][6]

Acute Toxicity (Oral) - Warning
Harmful if swallowed.

[2]

Acute Toxicity

(Dermal)
- Warning

Harmful in contact

with skin.[2]

Primary Hazards:

Corrosive: Causes severe chemical burns to the skin, eyes, and respiratory tract upon

contact.[1][2]

Harmful: May be harmful if ingested or absorbed through the skin.[2]

Irritant: Vapors can be irritating to the respiratory system.[7]
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There is limited evidence of a carcinogenic effect for the related compound 1-

(chloromethyl)naphthalene.[1] As a chlorinated aromatic hydrocarbon, 2-
(chloromethyl)naphthalene may also have mutagenic potential.[4]

Quantitative Toxicity Data
Specific quantitative toxicity data for 2-(chloromethyl)naphthalene is not readily available.

However, data for the closely related isomer, 1-(chloromethyl)naphthalene, and the parent

compound, naphthalene, provide an indication of its potential toxicity. It is important to handle

2-(chloromethyl)naphthalene with the same, if not greater, level of caution.

Substance Test Species Route Value Reference

1-

(Chloromethy

l)naphthalene

LD50 Rat Oral 890 mg/kg [1]

1-

(Chloromethy

l)naphthalene

LD50 Rat Dermal >5000 mg/kg [1]

Naphthalene LD50 Rat Oral 1.8 g/kg [8]

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the lack of specific published experimental protocols for 2-(chloromethyl)naphthalene,

the following best-practice guidelines are based on available safety data sheets and general

principles for handling corrosive and toxic chemicals.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling 2-(chloromethyl)naphthalene is

provided below.
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Required Personal Protective Equipment (PPE)

Chemical Safety Goggles &
 Face Shield

Chemical-Resistant Gloves
(e.g., Viton™, PVA, or double-gloved nitrile)

Chemical-Resistant Apron
 or Lab Coat

NIOSH-approved Respirator
(if not in a fume hood)

Researcher/
Scientist

Must Wear Must Wear Must Wear As Needed

Immediate First Aid

Exposure Occurs

Immediately flush with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Skin

Immediately flush eyes with water
for at least 15 minutes, lifting eyelids.
Remove contact lenses if possible.

Eye

Move to fresh air.
If not breathing, give artificial respiration.

Inhalation

Do NOT induce vomiting.
Rinse mouth with water.

Ingestion

Seek Immediate Medical Attention

Exposure

Cellular Interaction Adverse Outcome

2-(Chloromethyl)naphthalene

Alkylation of Biological
Macromolecules

(DNA, RNA, Proteins)
Reacts with

Tissue Necrosis
(Chemical Burns)

Direct contact causes

Cellular Damage &
Inhibition of Cell Growth

Leads to

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. Page loading... [wap.guidechem.com]

3. 2-(Chloromethyl)naphthalene | 2506-41-4 | Benchchem [benchchem.com]

4. Page loading... [wap.guidechem.com]

5. 2-(Chloromethyl)naphthalene | C11H9Cl | CID 75632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-(氯甲基)萘 ≥97.0% | Sigma-Aldrich [sigmaaldrich.com]

7. fishersci.com [fishersci.com]

8. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]

To cite this document: BenchChem. [2-(Chloromethyl)naphthalene: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583795#2-chloromethyl-naphthalene-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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